![molecular formula C9H11N3O2S B1598621 Thiophamine CAS No. 27079-29-4](/img/structure/B1598621.png)
Thiophamine
Overview
Description
Thiophamine is a compound that has been used in laboratory experiments as a reagent for various biochemical and physiological research applications. It is a colorless, odorless, and tasteless compound that is soluble in water and organic solvents. This compound is a thiol derivative of the amino acid methionine and is a structural analog of the neurotransmitter acetylcholine. It has been studied for its potential therapeutic applications in the treatment of a range of diseases, including Alzheimer's disease, Parkinson's disease, and stroke.
Scientific Research Applications
1. Anthelminthic Activity
Thiophamine and related compounds like phenothiazine have been studied for their anthelminthic (anti-parasitic) activity, particularly in treating nematode infestations in the alimentary tract of sheep. Research has highlighted the specificity and effectiveness of these drugs in this context (Rogers, Cymerman‐Craig, & Warwick, 1955).
2. Interaction with Enzymes
Studies have shown that this compound and its analogs can interact with various enzymes. For example, the interaction of thiopurine drugs (related to this compound) with enzymes like thiopurine methyltransferase has been explored, elucidating potential mechanisms of drug action and interactions (Szumlanski & Weinshilboum, 1995).
3. Protective Role in Environmental Toxicology
This compound derivatives have been investigated for their protective role against environmental toxins. One study examined the effects of thiourea, a related compound, in protecting fish against toxic effects of herbicides, demonstrating its potential in environmental toxicology (Paunescu et al., 2016).
4. Application in Spectroscopy and Analysis
This compound and related compounds have been utilized in spectroscopy. For instance, terahertz spectroscopy, combined with computational methods, has been used for determining harmful additives in medicinal herbs, illustrating the application of this compound derivatives in analytical techniques (Zhang & Li, 2018).
5. Biomedical Imaging
In the field of biomedical imaging, this compound derivatives like thiophenols have been targeted for developing fluorescent probes. These probes offer significant potential for imaging in living cells and tissues, highlighting the utility of this compound in advanced imaging techniques (Liu et al., 2015).
Mechanism of Action
Target of Action
Thiophamine is primarily known for its antifungal activity . It targets key enzymes and proteins in fungi, disrupting their normal functions and leading to their eventual death .
Mode of Action
This compound interacts with its targets by binding to them, thereby inhibiting their normal functions . This interaction leads to changes in the fungi’s metabolic processes, disrupting their growth and proliferation .
Biochemical Pathways
This compound affects several biochemical pathways. It is a precursor of the well-known coenzyme of central metabolic pathways thiamine diphosphate (ThDP) . ThDP-dependent enzymes are crucial for intracellular glucose metabolism . By acting on these enzymes, this compound can disrupt the normal metabolic processes of the fungi, leading to their death .
Pharmacokinetics
Similar compounds like thiamine are known to be rapidly absorbed and distributed throughout the body . They are primarily eliminated by hepatic metabolism, involving isoenzymes of the cytochrome P450 system .
Result of Action
The result of this compound’s action is the inhibition of fungal growth and proliferation . By disrupting key metabolic processes, it causes the death of the fungi, thereby exhibiting its antifungal activity .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the presence of other compounds can affect its absorption and metabolism . .
properties
IUPAC Name |
methyl N-[(2-aminophenyl)carbamothioyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2S/c1-14-9(13)12-8(15)11-7-5-3-2-4-6(7)10/h2-5H,10H2,1H3,(H2,11,12,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTGVAKDRFRGYAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC(=S)NC1=CC=CC=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10181551 | |
Record name | Thiophamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10181551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27079-29-4 | |
Record name | Methyl N-[[(2-aminophenyl)amino]thioxomethyl]carbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27079-29-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Thiophamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027079294 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thiophamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10181551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | THIOPHAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0871K2HV9N | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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